Cas no 1171987-35-1 (1-ethyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide)

• Product Name: 1-ethyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide
• CAS No: 1171987-35-1
• MF: C₁₅H₁₅N₅O₃
• MW: 313.311302423477
• CID: 6182251
• PubChem ID: 42138579
• Update Time: 2024-01-14

1-ethyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide
• 1-ethyl-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-1H-pyrazole-3-carboxamide
• VU0636836-1
• 1171987-35-1
• 1-ethyl-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1H-pyrazole-3-carboxamide
• 1-ethyl-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]pyrazole-3-carboxamide
• AKOS024499720
• F5127-0309

• Inchi： 1S/C15H15N5O3/c1-3-20-9-8-11(19-20)13(21)16-15-18-17-14(23-15)10-6-4-5-7-12(10)22-2/h4-9H,3H2,1-2H3,(H,16,18,21)
• InChI Key： IMZFTIWMRPVIPM-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CC=CC=1OC)NC(C1C=CN(CC)N=1)=O

Computed Properties

• Exact Mass: 313.11748936g/mol
• Monoisotopic Mass: 313.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles